Cas no 5440-82-4 (1H-Inden-5-ol,2,3-dihydro-, acetate (9CI))

1H-Inden-5-ol,2,3-dihydro-, acetate (9CI) structure
5440-82-4 structure
Product name:1H-Inden-5-ol,2,3-dihydro-, acetate (9CI)
CAS No:5440-82-4
MF:C11H12O2
MW:176.21178
CID:375004
PubChem ID:79504

1H-Inden-5-ol,2,3-dihydro-, acetate (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-Inden-5-ol,2,3-dihydro-, acetate (9CI)
    • 2,3-dihydro-1H-inden-5-yl acetate
    • indan-5-yl acetate
    • 5-acetoxy-indan
    • 5-Acetoxyindan
    • AC1L2XIU
    • AC1Q61DZ
    • acetic acid indan-5-ylester
    • CTK5A0887
    • EINECS 226-624-5
    • Essigsaeure-indan-5-ylester
    • NSC20750
    • SureCN3896033
    • NSC-20750
    • UNII-UD92EG356Q
    • NS00033077
    • UD92EG356Q
    • 5440-82-4
    • SCHEMBL3896033
    • RVAZTALKWVETPN-UHFFFAOYSA-N
    • DTXSID70202791
    • 1H-Inden-5-ol, 2,3-dihydro-, acetate
    • NSC 20750
    • 1H-Inden-5-ol, 2,3-dihydro-, 5-acetate
    • Inchi: InChI=1S/C11H12O2/c1-8(12)13-11-6-5-9-3-2-4-10(9)7-11/h5-7H,2-4H2,1H3
    • InChI Key: RVAZTALKWVETPN-UHFFFAOYSA-N
    • SMILES: CC(=O)OC1=CC2=C(CCC2)C=C1

Computed Properties

  • Exact Mass: 176.08376
  • Monoisotopic Mass: 176.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 26.3A^2

Experimental Properties

  • Density: 1.128
  • Boiling Point: 275°Cat760mmHg
  • Flash Point: 101.7°C
  • Refractive Index: 1.55
  • PSA: 26.3
  • LogP: 2.10060

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